Cas no 142754-97-0 ((3S,5R,6R,8S,9S,10R,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,5,6-triol)
142754-97-0 structure
Product Name:(3S,5R,6R,8S,9S,10R,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,5,6-triol
CAS No:142754-97-0
MF:C28H48O4
MW:448.678329467773
CID:207426
Update Time:2024-03-01
(3S,5R,6R,8S,9S,10R,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,5,6-triol Chemical and Physical Properties
Names and Identifiers
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- Ergost-24(28)-ene-3,5,6,19-tetrol,(3b,5a,6b)-
- 24-Methylene-cholest-3b,5a,6b,19-tetrol
- 24-Methylenecholestane-3b,5a,6b,19-tetrol
- Nephalsterol A
- (3S,5R,6R,8S,9S,10R,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methyl-5-methylideneheptan-
- (3S,5R,6R,8S,9S,10R,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,5,6-triol
-
- Inchi: 1S/C28H48O4/c1-17(2)18(3)6-7-19(4)22-8-9-23-21-14-25(31)28(32)15-20(30)10-13-27(28,16-29)24(21)11-12-26(22,23)5/h17,19-25,29-32H,3,6-16H2,1-2,4-5H3/t19-,20+,21+,22-,23+,24+,25-,26-,27+,28+/m1/s1
- InChI Key: YHXSSRWVHUDCDJ-GUNASTJBSA-N
- SMILES: O[C@]12C[C@H](CC[C@]1(CO)[C@H]1CC[C@]3(C)[C@@H]([C@H](C)CCC(=C)C(C)C)CC[C@H]3[C@@H]1C[C@H]2O)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 706
- Topological Polar Surface Area: 80.9
(3S,5R,6R,8S,9S,10R,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,5,6-triol Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives
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